N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C17H16N4O4/c1-11-5-2-3-7-13(11)24-10-14(22)19-9-15-20-16(21-25-15)12-6-4-8-18-17(12)23/h2-8H,9-10H2,1H3,(H,18,23)(H,19,22)
• InChI Key: GNCPAGIUKOIFIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC2=NC(=NO2)C3=CC=CNC3=O
• Molecular Formula: C17H16N4O4
• Molecular Weight: 340.33 g/mol

Description

N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C17H16N4O4 and its molecular weight is 340.339. The purity is usually 95%.
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Scientific Research Applications

Alternative Products in One-Pot Reactions

One-pot reactions involving benzylidenemalononitrile, N-methyl-2-thiocarbamoylacetamide, and ω-bromoacetophenone have been studied to generate alternative products like N-methyl-2-benzoylmethylsulfanyl-4-phenylnicotinamide. These reactions highlight the versatility of oxadiazole derivatives in synthesizing complex heterocyclic compounds, which could serve as key intermediates in pharmaceutical research and development (Krauze, Vilums, Sīle, & Duburs, 2007).

NMR Characterization of Novel Oxadiazole Derivatives

NMR studies on novel oxadiazole derivatives containing benzimidazole moiety have provided insights into the structural characterization of these compounds. Such detailed analysis is crucial for the development of new materials with potential applications in electronics, photonics, and as ligands in catalysis (Li Ying-jun, 2012).

Protective Synthons for Acetamidines

3-Methyl-4H-[1,2,4]-oxadiazol-5-one has been demonstrated as a versatile synthon for protecting monosubstituted acetamidines. These findings are significant in the context of synthetic organic chemistry, where the protection of functional groups is a critical step in the synthesis of complex molecules. This research opens up new pathways for the development of novel synthetic strategies (Moormann, Wang, Palmquist, et al., 2004).

Antibacterial Activity of Oxadiazole Derivatives

The synthesis of various substituted oxadiazole derivatives has been explored, with some showing potential antibacterial activity. This highlights the importance of such compounds in the search for new antimicrobial agents, which is a critical area of research in the face of growing antibiotic resistance (Joshi, Mandhane, Chate, & Gill, 2011).

Synthesis of Energetic Materials

Compounds based on oxadiazoles have been investigated for their use as insensitive energetic materials. This research demonstrates the potential of oxadiazole derivatives in creating safer and more stable energetic compounds for use in propellants and explosives, contributing to advancements in materials science (Yu, Cheng, Ju, et al., 2017).